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Compound of Interest

Compound Name: N,N-Dimethyl-4-nitroaniline

Cat. No.: B014474

An In-depth Technical Guide to the Health and Safety of N,N-Dimethyl-4-nitroaniline

This document provides comprehensive health and safety information for N,N-Dimethyl-4-
nitroaniline (CAS No. 100-23-2), intended for researchers, scientists, and professionals in
drug development. It covers toxicological data, hazard classifications, handling procedures,
and emergency measures.

Chemical and Physical Properties

N,N-Dimethyl-4-nitroaniline is a yellow crystalline solid at room temperature.[1] It is stable
under normal conditions and is soluble in polar solvents like ethanol and acetone, but insoluble
in water.[1][2][3]
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Property Value Citations
CAS Number 100-23-2 [2]
Molecular Formula CsH10N202 [2][4]
Molecular Weight 166.18 g/mol [41[5]
Appearance Yellow powder or solid [2][3]
Melting Point 163 - 165 °C (325.4 - 329 °F) [2][5]
Boiling Point ~287.6 °C at 760 mmHg [5]
Density ~1.2 g/cm3 [5]

Flash Point ~127.7 °C [5]

Water Solubility Insoluble [3]

4-Nitrodimethylaniline;

Synonyms Benzenamine, N,N-Dimethyl-4-  [2][6]

Nitro-

Hazard Identification and GHS Classification

This chemical is classified as hazardous under the OSHA Hazard Communication Standard (29
CFR 1910.1200).[2] It is toxic if swallowed, in contact with skin, or if inhaled.[7] It also causes
skin and serious eye irritation and may cause respiratory irritation.[7] Fine dust dispersed in air
may form combustible concentrations.[2]
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Hazard Class Category Hazard Statement Citations
o H301: Toxic if
Acute Toxicity, Oral 3 [2][7]
swallowed

. H311: Toxic in contact
Acute Toxicity, Dermal 3 o [2][7]
with skin

Acute Toxicity,
Inhalation 3 H331: Toxic if inhaled [21[7]
(Dusts/Mists)

Skin H315: Causes skin
: o 2 o [21[7]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
L 2 o [21[7]
Damage/Eye Irritation eye irritation

H335: May cause

Specific Target Organ ) o
o ) respiratory irritation

Toxicity (Single 3 [2][7]
(Target Organ:

Exposure) .
Respiratory system)
May form combustible

Combustible Dust - dust concentrations in  [2]

air

Toxicological Information

The primary toxicological concerns are acute effects from oral, dermal, or inhalation exposure.
[2] There is limited publicly available data regarding chronic effects, mutagenicity, or
carcinogenicity.[8]

Test Type Species Route Value Citations

LD50 Rat Oral > 500 mg/kg [31[9]

Note: Information on carcinogenicity, mutagenic effects, and reproductive toxicity is largely
unavailable in the reviewed literature.[8][10]
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First Aid Measures

Immediate medical attention is required in case of significant exposure.[11] Ensure that

eyewash stations and safety showers are readily accessible.[2]

Type of Exposure

Immediate Action

Remove to fresh air.

Inhalation

X Give artificial respiration if not breathing.

Skin Contact
Eye Contact
Ingestion

Wash off immediately with soap and
M plenty of water for at least 15 mins.
i@ Remove contaminated clothing.

Medical Attention

Rinse cautiously with water for several minutes.

Remove contact lenses, if present.
Continue rinsing for at least 15 mins.

Call a POISON CENTER or doctor/physician immediately.

> Rinse mouth.
Do NOT induce vomiting.

Click to download full resolution via product page

First Aid Response Workflow for N,N-Dimethyl-4-nitroaniline Exposure.

Fire and Explosion Hazards

While the material itself may be combustible at high temperatures, the primary fire hazard is the

potential for fine dust to form an explosive mixture with air.[2][12]
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Hazard Property

Details

Citations

Flammability

May be combustible at high

temperature.

[12]

Explosion Hazard

Fine dust dispersed in air may

ignite.

[2]

Suitable Extinguishing Media

Water spray, carbon dioxide
(CO2), dry chemical, chemical

foam.

[2]

Hazardous Combustion

Products

Carbon monoxide (CO),
Carbon dioxide (COz2),
Nitrogen oxides (NOX).

[2](8]

Protective Equipment

Wear self-contained breathing
apparatus (SCBA) and full

protective gear.

[2](8]

Handling, Storage, and Exposure Control

Proper handling and storage are critical to minimize exposure risk. Use a closed system or

appropriate exhaust ventilation.[2]

Safe Handling:

Do not breathe dust.[2]

Storage:

Avoid contact with skin, eyes, and clothing.[13]

Wash hands thoroughly after handling.[2]
Do not eat, drink, or smoke when using this product.[2]

Use only in well-ventilated areas.[2]

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][13]
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o Store locked up.[2]

« Keep away from incompatible materials such as strong oxidizing agents.[2]

Exposure Control Hierarchy

The most effective way to manage risk is to follow the hierarchy of controls.

Substitution

Engineering Controls
(e.g., Ventilation, Enclosure)

Administrative Controls

(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Respirator)
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Click to download full resolution via product page

Hierarchy of Controls for Minimizing Chemical Exposure.

Personal Protective Equipment (PPE)

When engineering and administrative controls are not sufficient, appropriate PPE must be
used.

Protection Type Specification Citations

Wear safety glasses with side-
) shields or goggles. Use a face
Eye/Face Protection ) o [8]
shield where splashing is

possible.

Wear appropriate protective
) ] gloves (e.g., Nitrile rubber) and
Skin Protection _ _
clothing to prevent skin

exposure.

A NIOSH/MSHA approved
_ _ respirator is required if
Respiratory Protection o [11]
exposure limits are exceeded

or if irritation is experienced.

Accidental Release Measures

In the event of a spill, personnel should be evacuated from the area. Eliminate all ignition
sources and ensure adequate ventilation.[8][14]
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Evacuate Personnel
& Secure Area

;

Ensure Adequate Ventilation
Eliminate Ignition Sources

Don Appropriate PPE
(Respirator, Gloves, Goggles)

Contain Spill
(Prevent entry into drains)

Clean Up Spill

Minor Major
Minor Spill: Major Spill:
Sweep up, avoid creating dust. Use non-sparking tools.
Place in suitable container. Collect material for disposal.

Dispose of Waste
(Follow approved procedures)

Click to download full resolution via product page

Generalized Workflow for Accidental Spill Response.
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Experimental Protocols

Detailed experimental protocols for the toxicological data cited in safety data sheets are often
not publicly available. The LD50 value (oral, rat) > 500 mg/kg is from a 1953 report.[3][9] Below
is a generalized workflow for an acute oral toxicity study, based on modern OECD 423
guidelines, to illustrate the methodology.

Generalized Protocol: Acute Oral Toxicity (OECD 423)
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Start: Dose Selection

Step 1: Initial Dosing
(3 animals, typically female)
at a starting dose level (e.g., 300 mg/kg)

Observe animals for 48 hours
(mortality/morbidity)

Step 2a: If mortality occurs, Step 2b: If no mortality,
re-test at a lower dose level test at a higher dose level

~N

Confirm outcome with
3 additional animals at the selected dose

,

Observe all animals for a total of 14 days
(clinical signs, body weight)

'

Terminal Procedure:
Gross necropsy of all animals

End: Classify substance
based on mortality data

Click to download full resolution via product page

Generalized Workflow for an Acute Oral Toxicity Study (OECD 423).
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Stability and Reactivity

The compound is stable under recommended storage conditions but can react with certain

materials.
Parameter Details Citations
No specific reactive hazards
Reactivity known under normal [2]
conditions.
) - Stable under normal
Chemical Stability B [2]
conditions.
- ] Incompatible products, dust
Conditions to Avoid i [2]
formation.
Incompatible Materials Strong oxidizing agents. [2]

Forms Carbon monoxide (CO),
N Carbon dioxide (CO2), and
Hazardous Decomposition ] ] [2]
Nitrogen oxides (NOx) upon

decomposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry. Email: info@benchchem.com
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